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Compound of Interest

Compound Name: Azelaoyl PAF

Cat. No.: B163690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of Azelaoyl PAF, a potent
Peroxisome Proliferator-Activated Receptor gamma (PPARY) agonist, on the expression of
frataxin (FXN). Reduced levels of frataxin are the primary cause of Friedreich's ataxia (FRDA),
a progressive neurodegenerative disease. Consequently, therapeutic strategies aimed at
increasing frataxin expression are of significant interest. This document summarizes the key
guantitative data, details the underlying signaling pathways, and provides comprehensive
experimental protocols relevant to the study of Azelaoyl PAF's impact on frataxin levels.

Core Mechanism of Action: The PPARYy Signaling
Pathway

Azelaoyl PAF functions by activating the nuclear receptor PPARY. Upon activation by a ligand
such as Azelaoyl PAF, PPARYy forms a heterodimer with the Retinoid X Receptor (RXR). This
complex then recruits co-activators, most notably the PPARy coactivator 1-alpha (PGC-1a),
which is a master regulator of mitochondrial biogenesis. The entire complex translocates to the
nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response
Elements (PPRES) located in the regulatory regions of target genes. This binding initiates the
transcription of these genes. In the context of Friedreich's ataxia, this pathway has been shown
to upregulate the transcription of the FXN gene, leading to increased synthesis of frataxin
protein.[1][2][3] The dysregulation of the PPARY/PGC-1a pathway is considered a contributing
factor to the pathophysiology of FRDA.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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